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Compound of Interest

Compound Name: (Allyloxy)benzyl alcohol

Cat. No.: B15341090

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the spectroscopic properties and synthesis
of 4-(Allyloxy)benzyl alcohol, also known as 4-(2-propen-1-yloxy)benzenemethanol. This
compound serves as a valuable building block in organic synthesis and drug discovery. This
document outlines its key spectroscopic characteristics, a detailed experimental protocol for its
preparation, and visual representations of the synthetic workflow.

Spectroscopic Data

The following tables summarize the available nuclear magnetic resonance (NMR) data for 4-
(Allyloxy)benzyl alcohol. It is important to note that comprehensive experimental infrared (IR)
and mass spectrometry (MS) data for this specific molecule are not readily available in the
public domain literature.

Table 1: *H NMR Spectroscopic Data for 4-(Allyloxy)benzyl Alcohol
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Ar-H (ortho to
7.26 d 8.4 2H

CH20H)

Ar-H (ortho to O-
6.88 (approx.) m - 2H

allyl)
6.08 ddt 17.2,10.5,5.3 1H -O-CH2-CH=CH:z
5.38 ddg 46.7,10.5,1.5 2H -O-CH2-CH=CH:

Ar-CH2-OH and -
4.54 dd 4.1,2.8 4H

O-CH2-CH=CH:

Solvent: CDCls, Spectrometer Frequency: 400 MHz

Table 2: 13C NMR Spectroscopic Data for 4-(Allyloxy)benzyl Alcohol

Chemical Shift (6) ppm Assignment

158.09 C-O-allyl

133.39 Ar-C (ipso to CH20H)
133.32 -O-CH2-CH=CH:
128.62 Ar-CH (ortho to CH20H)
117.70 -O-CH2-CH=CH:
114.74 Ar-CH (ortho to O-allyl)
68.85 -O-CH2-CH=CH:

64.68 Ar-CHz2-OH

Solvent: CDCls, Spectrometer Frequency: 101 MHz
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Experimental Protocols

The synthesis of 4-(Allyloxy)benzyl alcohol can be readily achieved via a Williamson ether
synthesis. This method involves the reaction of 4-hydroxybenzyl alcohol with an allyl halide in
the presence of a base.

Synthesis of 4-(Allyloxy)benzyl Alcohol

Materials:

e 4-Hydroxybenzyl alcohol

e Allyl bromide

o Potassium carbonate (K2COs)

e Acetone (anhydrous)

o Diethyl ether

e Saturated aqueous sodium bicarbonate (NaHCOs) solution
e Brine (saturated agueous NaCl solution)
e Anhydrous magnesium sulfate (MgSQOa)
« Silica gel for column chromatography

e Hexane

o Ethyl acetate

Procedure:

» To a stirred solution of 4-hydroxybenzyl alcohol (1.0 eq) in anhydrous acetone, add
potassium carbonate (1.5 eq).

 To this suspension, add allyl bromide (1.2 eq) dropwise at room temperature.
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» Heat the reaction mixture to reflux and monitor the reaction progress by thin-layer
chromatography (TLC).

e Upon completion, cool the mixture to room temperature and filter off the inorganic salts.
» Concentrate the filtrate under reduced pressure to obtain the crude product.

» Dissolve the crude product in diethyl ether and wash sequentially with saturated aqueous
NaHCOs solution and brine.

e Dry the organic layer over anhydrous MgSOQOu4, filter, and concentrate under reduced

pressure.

» Purify the residue by silica gel column chromatography using a hexane-ethyl acetate
gradient to afford pure 4-(allyloxy)benzyl alcohol.

Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectra are recorded on a
400 MHz or 500 MHz spectrometer. Samples are dissolved in deuterated chloroform (CDClIs)
with tetramethylsilane (TMS) as an internal standard.

Infrared (IR) Spectroscopy: IR spectra can be obtained using a Fourier-transform infrared
(FTIR) spectrometer. The sample can be analyzed as a thin film on a salt plate (NaCl or KBr) or
as a KBr pellet.

Mass Spectrometry (MS): Mass spectral data can be acquired using an electron ionization (EI)
or electrospray ionization (ESI) mass spectrometer.

Visualizations

The following diagrams illustrate the synthetic pathway and a general experimental workflow for
the preparation and analysis of 4-(Allyloxy)benzyl alcohol.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b15341090?utm_src=pdf-body
https://www.benchchem.com/product/b15341090?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15341090?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Synthesis of 4-(Allyloxy)benzyl Alcohol
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Caption: Synthetic pathway for 4-(Allyloxy)benzyl alcohol.
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Caption: General experimental workflow.

 To cite this document: BenchChem. [Spectroscopic Analysis of 4-(Allyloxy)benzyl Alcohol: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15341090#spectroscopic-analysis-of-allyloxy-benzyl-
alcohol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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